Cas no 1189127-05-6 (3-ethynylphenylboronic acid)
3-ethynylphenylboronic acid structure
Product Name:3-ethynylphenylboronic acid
CAS No:1189127-05-6
MF:C8H7BO2
MW:145.95098233223
MDL:MFCD17677372
CID:1035955
Update Time:2025-04-20
3-ethynylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Ethynylphenyl)boronic acid
- 3-Ethynylphenylboronic acid
- B-(3-ETHYNYLPHENYL)-BORONIC ACID
- BORONIC ACID,B-(3-ETHYNYLPHENYL)
- B-(3-Ethynylphenyl)boronic acid
- 3190AA
- PB21242
- FCH1174720
- AK112046
- AX8220380
- BORONIC ACID, B-(3-ETHYNYLPHENYL)-
- 3-ethynylphenylboronic acid
-
- MDL: MFCD17677372
- Inchi: 1S/C8H7BO2/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6,10-11H
- InChI Key: RYWSMYJBXIZVRL-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=C(C#C)C=1)O
Computed Properties
- Exact Mass: 146.05400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Topological Polar Surface Area: 40.5
Experimental Properties
- PSA: 40.46000
- LogP: -0.65230
3-ethynylphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-ethynylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB117465-1 G |
3-ethynylphenylboronic acid |
1189127-05-6 | 97% | 1g |
¥ 957.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB117465-5 G |
3-ethynylphenylboronic acid |
1189127-05-6 | 97% | 5g |
¥ 2,877.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB117465-10 G |
3-ethynylphenylboronic acid |
1189127-05-6 | 97% | 10g |
¥ 4,798.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB117465-25 G |
3-ethynylphenylboronic acid |
1189127-05-6 | 97% | 25g |
¥ 9,596.00 | 2021-05-07 | |
| Chemenu | CM105942-5g |
3-ethynylphenylboronic acid |
1189127-05-6 | 0.95 | 5g |
$645 | 2021-08-06 | |
| abcr | AB453899-250 mg |
3-Ethynylphenylboronic acid, 95%; . |
1189127-05-6 | 95% | 250MG |
€169.50 | 2023-07-18 | |
| abcr | AB453899-1 g |
3-Ethynylphenylboronic acid, 95%; . |
1189127-05-6 | 95% | 1g |
€293.60 | 2023-07-18 | |
| abcr | AB453899-5 g |
3-Ethynylphenylboronic acid, 95%; . |
1189127-05-6 | 95% | 5g |
€807.00 | 2023-07-18 | |
| abcr | AB453899-10 g |
3-Ethynylphenylboronic acid, 95%; . |
1189127-05-6 | 95% | 10g |
€1,317.00 | 2023-07-18 | |
| AK Scientific | AMTB1285-100mg |
(3-Ethynylphenyl)boronic acid |
1189127-05-6 | 97% | 100mg |
$38 | 2025-02-18 |
3-ethynylphenylboronic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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